4-(2-methyl-1H-imidazol-1-yl)-6-[4-(3-methylphenyl)piperazin-1-yl]pyrimidine

• IUPAC Name: 4-(2-methylimidazol-1-yl)-6-[4-(3-methylphenyl)piperazin-1-yl]pyrimidine
• InChI: InChI=1S/C19H22N6/c1-15-4-3-5-17(12-15)23-8-10-24(11-9-23)18-13-19(22-14-21-18)25-7-6-20-16(25)2/h3-7,12-14H,8-11H2,1-2H3
• InChI Key: PVKLWOHHTWTZOW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2CCN(CC2)C3=NC=NC(=C3)N4C=CN=C4C
• Molecular Formula: C19H22N6
• Molecular Weight: 334.4 g/mol

Description

4-(2-methyl-1H-imidazol-1-yl)-6-[4-(3-methylphenyl)piperazin-1-yl]pyrimidine is an organic compound that belongs to the class of pyrimidine derivatives. It is a key intermediate in the synthesis of a range of biologically active compounds, such as drugs and drug candidates, and has been the subject of numerous studies in the field of medicinal chemistry.

Scientific Research Applications

4-(2-methyl-1H-imidazol-1-yl)-6-[4-(3-methylphenyl)piperazin-1-yl]pyrimidine has been used in the synthesis of a wide range of biologically active compounds, such as drugs and drug candidates, and has been the subject of numerous studies in the field of medicinal chemistry. For example, it has been used in the synthesis of antifungal agents, anti-inflammatory agents, and anticonvulsants. It has also been used in the synthesis of compounds that are being studied for their potential use in the treatment of cancer, Alzheimer’s disease, and HIV/AIDS.

Mechanism of Action

The exact mechanism of action of 4-(2-methyl-1H-imidazol-1-yl)-6-[4-(3-methylphenyl)piperazin-1-yl]pyrimidine is not yet fully understood. However, it is believed that the compound acts as an intermediate in the synthesis of biologically active compounds, such as drugs and drug candidates. It is thought that the compound facilitates the formation of a covalent bond between the two reactants, thus allowing for the formation of the desired compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(2-methyl-1H-imidazol-1-yl)-6-[4-(3-methylphenyl)piperazin-1-yl]pyrimidine are largely unknown, as the compound is typically used as an intermediate in the synthesis of other compounds. However, it is believed that the compound may have some effect on the activity of enzymes, as well as on the expression of certain genes.

Advantages and Limitations for Lab Experiments

The use of 4-(2-methyl-1H-imidazol-1-yl)-6-[4-(3-methylphenyl)piperazin-1-yl]pyrimidine in laboratory experiments has several advantages. The compound is relatively easy to synthesize, and the reaction is typically complete within 1-2 hours. Additionally, the compound is relatively stable and can be stored for long periods of time without significant degradation. However, the compound is slightly toxic and should be handled with care.

Future Directions

The use of 4-(2-methyl-1H-imidazol-1-yl)-6-[4-(3-methylphenyl)piperazin-1-yl]pyrimidine has the potential to be further explored in the field of medicinal chemistry. Possible future directions include the synthesis of new compounds based on this intermediate, the development of new methods for its synthesis, and the exploration of its potential applications in the treatment of various diseases. Additionally, further research could be conducted to better understand the exact mechanism of action of this compound, as well as its biochemical and physiological effects.

Synthesis Methods

The synthesis of 4-(2-methyl-1H-imidazol-1-yl)-6-[4-(3-methylphenyl)piperazin-1-yl]pyrimidine involves the condensation of 2-methyl-1H-imidazole and 4-(3-methylphenyl)piperazine. This reaction is typically carried out in the presence of a base, such as sodium hydroxide, and a catalyst, such as p-toluenesulfonic acid, at elevated temperatures (typically between 120-140°C). The reaction is typically complete within 1-2 hours.